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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15129710 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of the Biological Activity of 4-O-Demethylisokadsurenin D

Executive Summary
This technical guide provides a thorough review of the currently available scientific literature

regarding the biological activity of 4-O-Demethylisokadsurenin D. Despite extensive searches

of chemical databases and scientific literature, there is a notable scarcity of published research

specifically detailing the biological functions, mechanisms of action, and potential therapeutic

applications of this compound. 4-O-Demethylisokadsurenin D is classified as a lignan and

has been identified in plant species such as Magnolia ovata and Piper kadsura. While related

lignans from these genera have demonstrated a range of biological activities, including anti-

inflammatory and cytotoxic effects, specific data for 4-O-Demethylisokadsurenin D remains

largely unavailable. This document outlines the existing information and highlights the

significant knowledge gaps that present opportunities for future research.

Introduction to 4-O-Demethylisokadsurenin D
4-O-Demethylisokadsurenin D is a natural product belonging to the lignan class of

polyphenols. Lignans are a diverse group of compounds found in a wide variety of plants and

are known for their interesting pharmacological properties.

Chemical Structure:
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IUPAC Name: (5aR,6S,8aR)-5,5a,6,7,8,8a-hexahydro-6-((E)-3-(4-hydroxy-3-

methoxyphenyl)allyl)-8a-(prop-1-en-2-yl)naphtho[2,3-d][1][2]dioxol-5-one

Molecular Formula: C23H26O5

Molecular Weight: 382.45 g/mol

The structure of 4-O-Demethylisokadsurenin D is characterized by a dibenzocyclooctadiene

skeleton, a feature common to many bioactive lignans.

Current State of Research
A comprehensive search of scientific databases, including PubMed, Scopus, and Google

Scholar, reveals a significant lack of peer-reviewed articles detailing the biological activity of 4-
O-Demethylisokadsurenin D. The primary sources of information are chemical supplier

catalogs, which confirm its natural origin and chemical properties but do not provide

experimental data on its biological effects.

While there is no specific information on 4-O-Demethylisokadsurenin D, research on other

lignans isolated from Magnolia and Piper species can offer some context and potential avenues

for investigation.

Potential Areas of Biological Activity Based on
Related Compounds
Lignans from the Magnolia genus are known to possess a variety of biological activities. These

activities provide a hypothetical framework for the potential properties of 4-O-
Demethylisokadsurenin D.

4.1. Anti-inflammatory Activity

Many lignans exhibit anti-inflammatory properties by modulating key signaling pathways.

Hypothetical Signaling Pathway: A common mechanism for the anti-inflammatory effects of

lignans involves the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) signaling pathway. Pro-inflammatory stimuli, such as lipopolysaccharide

(LPS), typically lead to the activation of IKK (IκB kinase), which then phosphorylates IκBα,
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leading to its ubiquitination and degradation. This allows NF-κB to translocate to the nucleus

and induce the expression of pro-inflammatory genes like TNF-α, IL-6, and COX-2. Lignans

may potentially inhibit IKK activation or IκBα degradation, thereby suppressing NF-κB

activation.
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Figure 1: Hypothesized anti-inflammatory signaling pathway and potential point of intervention

for 4-O-Demethylisokadsurenin D.

4.2. Cytotoxic Activity

Certain lignans have demonstrated cytotoxic effects against various cancer cell lines.

Hypothetical Experimental Workflow: A standard approach to evaluate the cytotoxic activity

of a novel compound involves treating cancer cell lines with varying concentrations of the

compound and assessing cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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